3-(3-hydroxy-3-methylbutyl)-N-(1-phenyl-4-piperidinyl)benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-(1-phenylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C23H30N2O2/c1-23(2,27)14-11-18-7-6-8-19(17-18)22(26)24-20-12-15-25(16-13-20)21-9-4-3-5-10-21/h3-10,17,20,27H,11-16H2,1-2H3,(H,24,26)
• InChI Key: SKGRSRGAERRKBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NC2CCN(CC2)C3=CC=CC=C3)O
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-(1-phenyl-4-piperidinyl)benzamide, also known as HMBP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2016 and has since been the subject of several research studies that have explored its properties and potential uses.

Scientific Research Applications

Metabolic Pathways and Antineoplastic Activity

Benzamide derivatives, including tyrosine kinase inhibitors like flumatinib, have been explored for their antineoplastic properties, especially in the treatment of chronic myelogenous leukemia (CML). Flumatinib's metabolism in CML patients reveals insights into the body's processing of such compounds, including N-demethylation, hydroxylation, and amide hydrolysis pathways (Gong et al., 2010).

Serotonin Receptor Agonism

Research into benzamide derivatives has also included studies on serotonin 4 (5-HT4) receptor agonists, which have implications for gastrointestinal motility improvements. Such compounds have shown potential in enhancing gastrointestinal function, indicating a role in treatments for digestive disorders (Sonda et al., 2003).

Antimicrobial and Bioactivity Studies

Benzamides synthesized with various substituents have been evaluated for their antimicrobial properties, showcasing the versatility of benzamide derivatives in potentially treating infections or being incorporated into antimicrobial strategies (Khatiwora et al., 2013).

Drug Metabolism and Pharmacokinetics

Understanding the metabolic fate of drugs is crucial for developing effective and safe pharmaceuticals. Studies on novel antidepressants highlight the complexity of drug metabolism, including various oxidative processes and the role of cytochrome P450 enzymes (Hvenegaard et al., 2012).